ethyl 3-amino-1-(2-methoxyphenyl)-1H-benzo[f]chromene-2-carboxylate

• IUPAC Name: ethyl 3-amino-1-(2-methoxyphenyl)-1H-benzo[f]chromene-2-carboxylate
• InChI: InChI=1S/C23H21NO4/c1-3-27-23(25)21-20(16-10-6-7-11-17(16)26-2)19-15-9-5-4-8-14(15)12-13-18(19)28-22(21)24/h4-13,20H,3,24H2,1-2H3
• InChI Key: SOHVGUQLEXVVRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C(C1C3=CC=CC=C3OC)C4=CC=CC=C4C=C2)N
• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol

Description

Ethyl 3-amino-1-(2-methoxyphenyl)-1H-benzo[f]chromene-2-carboxylate is a chemical compound that belongs to the class of benzo[f]chromene derivatives. This compound has gained significant attention from the scientific community due to its potential applications in the field of medicine and pharmacology.

Mechanism of Action

The mechanism of action of Ethyl 3-amino-1-(2-methoxyphenyl)-1H-benzo[f]chromene-2-carboxylate is not fully understood. However, studies have suggested that the compound exerts its effects by inhibiting various enzymes and pathways in the body. It has been shown to inhibit the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. The compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and protect against oxidative stress. The compound has also been shown to improve cognitive function and protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 3-amino-1-(2-methoxyphenyl)-1H-benzo[f]chromene-2-carboxylate in lab experiments is its potential to inhibit various enzymes and pathways in the body, making it a useful tool for studying the mechanisms of various diseases. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the research of Ethyl 3-amino-1-(2-methoxyphenyl)-1H-benzo[f]chromene-2-carboxylate. One direction is to further investigate its potential applications in the treatment of neurodegenerative diseases and as an anti-oxidant. Another direction is to study its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.

Synthesis Methods

The synthesis of Ethyl 3-amino-1-(2-methoxyphenyl)-1H-benzo[f]chromene-2-carboxylate can be achieved through a multi-step reaction process. The first step involves the condensation of 2-hydroxyacetophenone with benzaldehyde to form chalcone. The chalcone is then reacted with malononitrile in the presence of a base to form this compound.

Scientific Research Applications

Ethyl 3-amino-1-(2-methoxyphenyl)-1H-benzo[f]chromene-2-carboxylate has been studied extensively for its potential applications in the field of medicine and pharmacology. It has been shown to possess significant anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases and as an anti-oxidant.